Cas no 31825-25-9 (Acetic acid, [4-[3-oxo-3-(2-thienyl)-1-propenyl]phenoxy]-)

• Product Name: Acetic acid, [4-[3-oxo-3-(2-thienyl)-1-propenyl]phenoxy]-
• CAS No: 31825-25-9
• MF: C₁₅H₁₂O₄S
• MW: 288.318383216858
• CID: 1448621
• Update Time: 2024-08-23

Acetic acid, [4-[3-oxo-3-(2-thienyl)-1-propenyl]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [4-[3-oxo-3-(2-thienyl)-1-propenyl]phenoxy]-
• Acetic acid, 2-[4-[3-oxo-3-(2-thienyl)-1-propen-1-yl]phenoxy]-

• Inchi： 1S/C15H12O4S/c16-13(14-2-1-9-20-14)8-5-11-3-6-12(7-4-11)19-10-15(17)18/h1-9H,10H2,(H,17,18)
• InChI Key： JEGVHGHZUGOYEX-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=C(C=CC(=O)C2SC=CC=2)C=C1

Computed Properties

• Exact Mass: 288.04566

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 507.9±50.0 °C(Predicted)
• PSA: 63.6
• pka: 3.14±0.10(Predicted)